Cas no 61479-42-3 (Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]-)
61479-42-3 structure
Product Name:Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]-
CAS No:61479-42-3
MF:C12H12O5
MW:236.220684051514
CID:477857
PubChem ID:71395455
Update Time:2025-04-19
Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]-
- 3-[(4-oxo-2,3-dihydrochromen-8-yl)oxy]propanoic acid
- 3-[(4-Oxo-3,4-dihydro-2H-1-benzopyran-8-yl)oxy]propanoic acid
- DTXSID50817069
- 61479-42-3
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- Inchi: 1S/C12H12O5/c13-9-4-6-17-12-8(9)2-1-3-10(12)16-7-5-11(14)15/h1-3H,4-7H2,(H,14,15)
- InChI Key: ZWIHZNBWGGRYDT-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=CC=C(C1=2)OCCC(=O)O)=O
Computed Properties
- Exact Mass: 236.06846
- Monoisotopic Mass: 236.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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